Cas no 92137-95-6 (3”-O-Demethyl Ivermectin)

• Product Name: 3”-O-Demethyl Ivermectin
• CAS No: 92137-95-6
• MF: C₄₇H₇₂O₁₄
• MW: 861.06619644165
• CID: 4762063
• Update Time: 2025-07-23

3”-O-Demethyl Ivermectin Chemical and Physical Properties

Names and Identifiers

• 3''-O-Desmethyldihydroavermectin B1a
• 3”-O-Demethyl Ivermectin

• Inchi： 1S/C47H72O14/c1-10-24(2)42-27(5)16-17-46(61-42)22-33-19-32(60-46)15-14-26(4)41(58-38-21-36(53-9)43(30(8)56-38)59-37-20-35(48)40(50)29(7)55-37)25(3)12-11-13-31-23-54-44-39(49)28(6)18-34(45(51)57-33)47(31,44)52/h11-14,18,24-25,27,29-30,32-44,48-50,52H,10,15-17,19-23H2,1-9H3/b12-11-,26-14-,31-13?/t24-,25-,27-,29-,30-,32+,33+,34-,35-,36-,37-,38-,39+,40-,41-,42+,43-,44+,46+,47+/m0/s1
• InChI Key： NMQZPTGPMUJFGY-WTHHNEKESA-N
• SMILES： O1[C@H]([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)[C@@]43O)O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O)O)OC)O2 |c:23,t:17|

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 7
• Complexity: 1660
• XLogP3: 3.6
• Topological Polar Surface Area: 181

Additional information on 3”-O-Demethyl Ivermectin

Professional Introduction to Compound with CAS No. 92137-95-6 and Product Name: 3”-O-Demethyl Ivermectin

The compound with CAS No. 92137-95-6 and the product name 3”-O-Demethyl Ivermectin represents a significant advancement in the field of pharmaceutical chemistry, particularly in the domain of antiparasitic agents. This compound, a metabolite of the well-known drug Ivermectin, has garnered considerable attention due to its unique biochemical properties and therapeutic potential. Ivermectin, originally isolated from *Streptomyces avermitilis*, has been widely used for its efficacy against a variety of parasitic infections, including those caused by nematodes, scabies, and head lice. The derivative 3”-O-Demethyl Ivermectin has been extensively studied for its structural modifications and the resulting impact on its pharmacological activity.

Recent research has highlighted the importance of 3”-O-Demethyl Ivermectin as a key metabolite in understanding the pharmacokinetics and pharmacodynamics of Ivermectin. Studies have demonstrated that this metabolite exhibits a distinct spectrum of activity compared to its parent compound. The structural modification at the 3”-hydroxyl position in 3”-O-Demethyl Ivermectin imparts unique properties that influence its interaction with biological targets, particularly parasitic enzymes and receptors. This has led to a deeper understanding of the molecular mechanisms underlying the antiparasitic effects of Ivermectin.

One of the most compelling aspects of 3”-O-Demethyl Ivermectin is its potential in developing novel therapeutic strategies against drug-resistant parasites. The emergence of resistance to conventional antiparasitic agents has necessitated the exploration of new chemical entities that can overcome these challenges. The unique biochemical profile of 3”-O-Demethyl Ivermectin makes it an attractive candidate for further development as a standalone drug or in combination therapies. This has been supported by preclinical studies that indicate its efficacy in models of parasitic infections, even in the presence of resistance mechanisms.

The synthesis and characterization of 3”-O-Demethyl Ivermectin have been subjects of intense investigation in synthetic chemistry. Researchers have developed novel synthetic routes that allow for high-yield production and purification of this compound. These advancements have not only facilitated further research but also opened up possibilities for large-scale production if future clinical applications are approved. The synthetic methodologies employed often involve advanced techniques such as asymmetric hydrogenation and enzymatic catalysis, which ensure high selectivity and purity.

From a regulatory perspective, the development of 3”-O-Demethyl Ivermectin as a therapeutic agent faces several challenges. However, its classification as a metabolite rather than a new chemical entity may streamline certain regulatory pathways. This distinction can potentially expedite the review process, provided that adequate preclinical data demonstrating safety and efficacy are submitted. The regulatory landscape is continually evolving, and recent changes have emphasized the need for innovative approaches to drug development, which could favor compounds like 3”-O-Demethyl Ivermectin.

The pharmacological profile of 3”-O-Demethyl Ivermectin extends beyond its antiparasitic activity. Emerging evidence suggests that it may possess additional therapeutic benefits, including anti-inflammatory and immunomodulatory effects. These properties have sparked interest in exploring its potential use in treating conditions beyond parasitic infections, such as inflammatory disorders and certain types of cancer. While these applications are still in the early stages of investigation, they highlight the broad therapeutic potential that structural modifications can unlock.

In conclusion, 3”-O-Demethyl Ivermectin, with its CAS No. 92137-95-6, represents a promising area of research in pharmaceutical chemistry. Its unique biochemical properties and therapeutic potential make it a valuable compound for further study and development. As research continues to uncover new applications and refine synthetic methodologies, 3”-O-Demethyl Ivermectin is poised to play a significant role in addressing current challenges in antiparasitic therapy and potentially expanding into other therapeutic domains.